2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine

• IUPAC Name: 2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• InChI: InChI=1S/C17H22ClN5O2S/c1-13-12-16(21(2)3)20-17(19-13)22-8-10-23(11-9-22)26(24,25)15-6-4-14(18)5-7-15/h4-7,12H,8-11H2,1-3H3
• InChI Key: WTAUYPUTOIMZPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)N(C)C
• Molecular Formula: C17H22ClN5O2S
• Molecular Weight: 395.9 g/mol

Description

2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine, also known as 4-Chloro-N-(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine, is a heterocyclic amine that has been used in a variety of scientific research applications. It is a highly versatile compound that can be used to synthesize a wide range of compounds, as well as to study the mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. Additionally, this paper will provide insight into the potential future directions of research involving this compound.

Scientific Research Applications

2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine has been used in a variety of scientific research applications. It has been used to study the structure-activity relationships of various compounds, as well as to investigate the mechanism of action of these compounds. Additionally, this compound has been used to synthesize a variety of other compounds, such as amides, esters, and peptides. Furthermore, this compound has been used to study the biochemical and physiological effects of various compounds, as well as to investigate the advantages and limitations of laboratory experiments involving these compounds.

Mechanism of Action

The mechanism of action of 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine is not completely understood. However, it is believed that this compound acts as an inhibitor of certain enzymes involved in the metabolism of drugs, as well as in the synthesis of certain proteins. Additionally, this compound has been shown to affect the activity of certain receptors in the body, which may lead to an increase or decrease in the activity of certain hormones.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine have not yet been fully elucidated. However, this compound has been shown to have an inhibitory effect on certain enzymes involved in the metabolism of drugs, as well as in the synthesis of certain proteins. Additionally, this compound has been shown to affect the activity of certain receptors in the body, which may lead to an increase or decrease in the activity of certain hormones.

Advantages and Limitations for Lab Experiments

The use of 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine in laboratory experiments offers a number of advantages. For example, this compound is highly versatile, allowing for the synthesis of a wide range of compounds. Additionally, this compound can be used to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments involving various compounds. However, this compound does have some limitations, such as the need for specialized equipment and the potential for hazardous reactions.

Future Directions

The potential future directions of research involving 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine are numerous. For example, further research could be conducted to better understand the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research could be conducted to investigate the potential applications of this compound in the synthesis of other compounds, as well as to investigate the advantages and limitations of laboratory experiments involving this compound. Finally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its use in the treatment of certain diseases.

Synthesis Methods

2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine can be synthesized by reacting 4-chlorobenzenesulfonic acid with 2-piperazin-1-yl-4-sulfophenyl chloride. This reaction is typically carried out in a solvent such as dichloromethane or toluene at a temperature of approximately 80-90°C. The reaction is then followed by a workup procedure, which involves the addition of an aqueous solution of sodium hydroxide to the reaction mixture. This results in the formation of 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine(2-piperazin-1-yl-4-sulfophenyl)-N,N,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2-amine as the desired product.